Dodecylphosphocholine-d25

• Molecular Formula: C17H38NO4P
• Molecular Weight: 376.61 g/mol
• InChI: InChI=1S/C17H38NO4P/c1-5-6-7-8-9-10-11-12-13-14-16-21-23(19,20)22-17-15-18(2,3)4/h5-17H2,1-4H3/i1D3,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,16D2
• InChIKey: QBHFVMDLPTZDOI-MTUKZWNMSA-N

Dodecylphosphocholine-d25 Overview

Dodecylphosphocholine-d25 (DPC-d25, CAS 861924-55-2, MW 376.62 g/mol) is the deuterated form of dodecylphosphocholine (DPC), a zwitterionic phosphocholine detergent with a 12-carbon alkyl chain [1]. The non-deuterated parent compound (FC-12/DPC) exhibits a critical micelle concentration (CMC) of approximately 1.5 mM, forms micelles of ~19 kDa with an aggregation number of 54–80 molecules, and is widely employed for solubilizing membrane proteins for structural studies [2][3]. The d25 variant features selective deuteration of the dodecyl chain, which confers distinct advantages in NMR spectroscopy by reducing background proton signals and in mass spectrometry as an internal standard .

Workflow

Solution-state ¹H NMR of membrane proteins

Selection

Deuterated dodecyl chain (d25) reduces proton background

Headgroup

Phosphocholine headgroup retained for interaction monitoring

• [1] Kurauskas V, Hessel A, Ma P, et al. How Detergent Impacts Membrane Proteins: Atomic-Level Views of Mitochondrial Carriers in Dodecylphosphocholine. J Phys Chem Lett. 2018;9(5):933-938. View Source
• [2] Columbus L, Lipfert J, Jambunathan K, et al. Mixtures of Oppositely Charged Polypeptides as High-Performance Dispersing Agents for Single-Walled Carbon Nanotubes. Table 1: Detergent Properties. PMC2751809. View Source
• [3] Scientific Reports. Table 5: Detergents used for membrane solubilisation. Nat Sci Rep. 2022. View Source

Dodecylphosphocholine-d25 Irreplaceability

Although dodecylphosphocholine-d25 shares the identical CMC (~1.5 mM), micelle architecture, and protein-solubilizing capacity of its non-deuterated parent [1][2], generic substitution fails in two critical contexts. First, in solution-state NMR of membrane proteins, unlabeled DPC contributes intense proton signals from its dodecyl chain that overlap with protein resonances, necessitating perdeuteration or selective deuteration for spectral resolution [3]. Second, in mass spectrometry-based lipidomics, unlabeled DPC cannot serve as an internal standard because it is indistinguishable from endogenous or analyte species, whereas the +25 Da mass shift of DPC-d25 enables precise, matrix-matched quantification [4]. The choice of deuteration level (d25 vs. d38) and purity grade further determines suitability for specific experimental workflows—factors that render simple analog substitution invalid.

Unlabeled DPC: intense proton signals from dodecyl chain overlap protein resonances in ¹H NMR, masking critical amide and aliphatic regions.

DPC-d38 variant: full deuteration eliminates headgroup signals, preventing detergent–protein interaction monitoring and quality control.

Alkyl-chain analogs: different chain lengths alter CMC and micelle dimensions, shifting solubilization capacity and post-purification removal efficiency.

• [1] Columbus L, Lipfert J, Jambunathan K, et al. Mixtures of Oppositely Charged Polypeptides as High-Performance Dispersing Agents for Single-Walled Carbon Nanotubes. Table 1: Detergent Properties. PMC2751809. View Source
• [2] Scientific Reports. Table 3: Detergent screen. Nat Sci Rep. 2019. View Source
• [3] Lorieau J, et al. Liquid Crystalline Phase of G-Tetrad DNA for NMR Study of Detergent-Solubilized Proteins. 2008. View Source
• [4] BOC Sciences. Dodecylphosphorylcholine-[d38] Product Technical Data. Catalog BL-M001259. View Source

Dodecylphosphocholine-d25 Differentiation Evidence

Deuteration Level and NMR Spectral Resolution

Dodecylphosphocholine-d25 provides targeted deuteration of the 25 hydrogen atoms on the dodecyl chain while retaining proton signals on the phosphocholine headgroup. In contrast, unlabeled DPC contributes 25 additional proton signals that directly interfere with protein amide and aliphatic resonances in ¹H NMR . The d38 variant (full deuteration of alkyl chain plus headgroup methyls) eliminates all detergent proton signals, which may be advantageous for certain experiments but prevents monitoring of detergent-protein interactions via the headgroup . The d25 formulation thus offers a balanced compromise: substantial background suppression (25 deuterium atoms) with retention of a detectable headgroup signal for quality control and interaction studies [1].

Deuteration & NMR

Reported

d25: 25 D atoms, headgroup retained; Unlabeled: 0 D; d38: 38 D, headgroup lost

Interpretable ¹H NMR spectra with headgroup monitoring

Cross-study comparable; supports spectral assignment

Evidence Dimension	Number of deuterium atoms incorporated and NMR proton signal reduction
Target Compound Data	25 deuterium atoms; dodecyl chain fully deuterated; headgroup protons retained
Comparator Or Baseline	Unlabeled DPC: 0 deuterium atoms, full proton background; DPC-d38: 38 deuterium atoms, complete proton signal elimination
Quantified Difference	d25: ~66% of maximum possible deuteration (25/38 atoms); selective background suppression vs. d38: complete suppression but loss of headgroup signal
Conditions	Solution-state ¹H NMR of membrane proteins in DPC micelles

Why This Matters

Procurement of d25 rather than unlabeled DPC enables interpretable ¹H NMR spectra of membrane proteins, while choosing d25 over d38 retains the ability to monitor detergent behavior via the headgroup signal.

• [1] GlpBio. Dodecylphosphocholine-d38 Product Description. Catalog GC47259. View Source

Mass Spectrometry Internal Standard Comparison

The incorporation of 25 deuterium atoms in DPC-d25 generates a mass shift of +25 Da relative to unlabeled DPC (MW 351.46 vs. 376.62 Da), enabling its use as a matrix-matched internal standard for LC-MS and GC-MS quantification . In contrast, unlabeled DPC is indistinguishable from analyte DPC and cannot correct for matrix effects, extraction efficiency, or ionization variability. While commercial deuterated lipid standards such as SPLASH® LIPIDOMIX® contain a mixture of over 50 structurally diverse deuterated lipids for broad lipidomics profiling , DPC-d25 provides a compound-specific internal standard option when DPC itself is the analytical target or when a single well-characterized phosphocholine standard is required .

MS Mass Shift

Data to verify

+25 Da vs. unlabeled DPC; MW 376.62 g/mol

Enables baseline-resolved MS quantification

Source-specific review; matrix-matched ISTD context

Evidence Dimension	Mass shift for MS-based quantification
Target Compound Data	+25 Da mass shift; molecular weight 376.62 g/mol
Comparator Or Baseline	Unlabeled DPC: 0 Da mass shift; MW 351.46 g/mol; indistinguishable from analyte
Quantified Difference	Δm/z = +25; enables baseline-resolved detection in MS without isotopic overlap
Conditions	LC-MS or GC-MS quantification of phosphocholine detergents

Why This Matters

Selection of DPC-d25 over unlabeled DPC enables accurate, matrix-corrected quantification in MS workflows, reducing analytical variability and improving reproducibility.

CMC and Alkyl Chain Length Comparison

Dodecylphosphocholine (FC-12), the parent compound of DPC-d25, exhibits a CMC of 1.5 mM and forms micelles of ~19 kDa with an aggregation number of 54–80 molecules [1][2]. This places it at a critical inflection point in the alkyl phosphocholine series: shorter-chain analogs such as n-decylphosphocholine (FC-10) have an 11 mM CMC and form smaller micelles (aggregation number 45–53), while longer-chain analogs such as FC-13 (CMC 0.75 mM), FC-14 (CMC 0.12 mM), and FC-16 (CMC 0.013 mM) exhibit progressively lower CMCs and larger micelles [3][4]. The 1.5 mM CMC of DPC/DPC-d25 balances sufficient solubilizing power (characteristic of longer-chain detergents) with ease of removal by dialysis or gel filtration (characteristic of moderate CMC detergents), avoiding the difficult removal associated with ultra-low CMC detergents like FC-16 [5].

CMC Comparison

Class-level

DPC: 1.5 mM; FC-10: 11 mM; FC-14: 0.12 mM; FC-16: 0.013 mM

Balances solubilization and detergent removal

Class-level inference; confirm under experimental conditions

Evidence Dimension	Critical Micelle Concentration (CMC) and micelle properties
Target Compound Data	CMC = 1.5 mM; Micelle MW ~19 kDa; Aggregation number = 54–80
Comparator Or Baseline	FC-10: CMC 11 mM, aggregation 45–53; FC-13: CMC 0.75 mM; FC-14: CMC 0.12 mM; FC-16: CMC 0.013 mM
Quantified Difference	FC-12/DPC CMC is 7.3× lower than FC-10; 2× higher than FC-13; 12.5× higher than FC-14; 115× higher than FC-16
Conditions	Aqueous buffer, ambient temperature; SAXS and NMR-derived parameters

Why This Matters

Selection of DPC-d25 over shorter-chain analogs (FC-10) ensures adequate membrane protein solubilization; selection over longer-chain analogs (FC-13/14/16) preserves the ability to remove detergent post-purification.

• [1] Scientific Reports. Table 5: Detergents used for membrane solubilisation. Nat Sci Rep. 2022. View Source
• [2] Columbus L, Lipfert J, Jambunathan K, et al. Table 1: Detergent Properties. PMC2751809. View Source
• [3] Scientific Reports. Table 3: Detergent screen. Nat Sci Rep. 2019. View Source
• [4] Croda Pharma. Avanti™ DPC Product Technical Overview. View Source
• [5] Alfa Chemistry. Factors Affecting Detergent Properties: CMC and Alkyl Chain Length. View Source

Isotopic Enrichment and Purity Specifications

Commercially available DPC-d25 is supplied with isotopic enrichment of 98 atom % D, as documented in the C/D/N Isotopes product data sheet (Product D-7018) . This enrichment level ensures that ≥98% of the 25 positions on the dodecyl chain are occupied by deuterium rather than hydrogen, minimizing residual proton background in NMR and ensuring consistent mass shift in MS applications. In comparison, lower-purity unlabeled DPC preparations (typically ≥95% purity) lack isotopic enrichment specifications entirely and are unsuitable for quantitative MS or high-resolution NMR . The isotopic enrichment specification of 98 atom % D is comparable to that of the d38 variant, which is also offered at 98 atom % D purity , indicating that the d25 formulation does not compromise on labeling completeness despite targeting fewer positions.

Isotopic Enrichment

Specification review

98 atom % D enrichment; chemical purity ≥95%

Ensures batch consistency in NMR/MS

Vendor CoA documentation

Evidence Dimension	Isotopic enrichment and chemical purity
Target Compound Data	98 atom % D isotopic enrichment; typical chemical purity ≥95%
Comparator Or Baseline	Unlabeled DPC: 0 atom % D enrichment; typical purity ≥95% but no isotopic specification; DPC-d38: 98 atom % D enrichment
Quantified Difference	Target compound achieves 98% deuteration at labeled positions vs. 0% for unlabeled DPC; equivalent isotopic enrichment to d38 variant
Conditions	Vendor Certificate of Analysis (CoA) specifications

Why This Matters

Procurement of DPC-d25 with documented 98 atom % D enrichment ensures batch-to-batch consistency in NMR background suppression and MS quantification accuracy.

Dodecylphosphocholine-d25 Application Scenarios

Solution-State NMR for Membrane Protein Structure

Dodecylphosphocholine-d25 is optimally deployed in solution-state ¹H NMR studies of α-helical membrane proteins where the dodecyl chain proton signals of unlabeled DPC would otherwise obscure critical amide and aliphatic protein resonances. The 25 deuterium atoms eliminate 66% of detergent proton background while retaining the phosphocholine headgroup signal for monitoring detergent-protein interactions and micelle integrity. The parent compound's CMC of 1.5 mM ensures adequate solubilization of diverse membrane protein classes including GPCRs, ion channels, and mitochondrial carriers, with micelle dimensions (~19 kDa, 54–80 molecules) compatible with the rotational correlation times required for high-resolution solution NMR [1][2].

Targeted LC-MS/MS Quantification

For analytical workflows requiring precise quantification of DPC in biological matrices or formulation buffers, DPC-d25 serves as an optimal matrix-matched internal standard. The +25 Da mass shift enables baseline-resolved detection in MS without isotopic overlap with the analyte, correcting for ionization suppression, extraction efficiency variations, and instrument drift. Unlike broad-spectrum deuterated lipid mixtures (e.g., SPLASH® LIPIDOMIX® containing >50 lipids), DPC-d25 provides compound-specific calibration when DPC is the sole analyte of interest, reducing cost and simplifying data analysis .

Detergent Screening for Protein Purification

In membrane protein purification pipelines where detergent must be exchanged or removed prior to crystallization or functional assays, DPC-d25 (sharing the 1.5 mM CMC of its parent) offers a critical advantage over longer-chain alkyl phosphocholines such as FC-14 (CMC 0.12 mM) and FC-16 (CMC 0.013 mM). The moderate CMC of DPC enables efficient removal via dialysis or size-exclusion chromatography, whereas ultra-low CMC detergents remain tightly associated with protein-detergent complexes and resist removal. Conversely, DPC provides superior solubilization compared to shorter-chain FC-10 (CMC 11 mM), which may be insufficient for integral membrane protein extraction [3][4].

Bicelle Formation for Solid-State NMR

Dodecylphosphocholine-d25, as a deuterated short-chain phospholipid analog, is particularly suited for generating magnetically aligned bicelles when mixed with long-chain phospholipids such as DMPC. The deuterated alkyl chain reduces ¹H background in solid-state NMR experiments while the zwitterionic headgroup supports lipid bilayer-like environments. This application leverages the 1.5 mM CMC of DPC to form small, fast-tumbling bicelle discs that align in magnetic fields, enabling oriented-sample solid-state NMR for membrane protein topology determination [5].

Application

Selection Property

Validation Focus

Solution-state NMR for membrane protein structure

Deuterated chain background suppression

Headgroup signal retention and micelle integrity

Targeted LC-MS/MS quantification

Mass shift for internal standardization

Matrix-effect correction and quantification accuracy

Detergent screening for protein purification

Moderate CMC profile

Balance of solubilization and removal efficiency

Bicelle formation for solid-state NMR

Deuterated short-chain phospholipid analog

Magnetically aligned bicelle formation

• [1] Kurauskas V, Hessel A, Ma P, et al. How Detergent Impacts Membrane Proteins: Atomic-Level Views of Mitochondrial Carriers in Dodecylphosphocholine. J Phys Chem Lett. 2018;9(5):933-938. View Source
• [2] Chipot C, et al. DPC and Membrane Protein Structural Biology. Review. 2018. View Source
• [3] Scientific Reports. Table 3: Detergent screen including FC-12, FC-13, FC-14, FC-16 CMC values. Nat Sci Rep. 2019. View Source
• [4] Alfa Chemistry. Zwitterionic Detergents: FC-12 and Dialysis Characteristics. View Source
• [5] Park SH, et al. Magnetically Oriented Dodecylphosphocholine Bicelles for Solid-State NMR Structure Analysis. PubMed. 2012. View Source